Cas no 141922-56-7 (1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate)

• Product Name: 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate
• CAS No: 141922-56-7
• CID: 5086575
• Update Time: 2025-10-29

1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate
• 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-methyl-, tetrafluoroborate(1-) (1:1)

• Inchi： 1S/C7H15N2.BF4/c1-9-5-2-8(3-6-9)4-7-9;2-1(3,4)5/h2-7H2,1H3;/q+1;-1
• InChI Key： COOSWYMTPBWXBE-UHFFFAOYSA-N
• SMILES： [B+3]([F-])([F-])([F-])[F-].C[N+]12CCN(CC1)CC2

Additional information on 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate

Introduction to 1-Methyl-1,4-Diazabicyclo[2.2.2]Octan-1-Ium Tetrafluoroborate (CAS No. 141922-56-7)

The compound 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate, identified by the CAS number 141922-56-7, is a highly specialized chemical entity with unique properties that make it valuable in various scientific and industrial applications. This compound is composed of a bicyclic structure with two nitrogen atoms and a methyl group, combined with a tetrafluoroborate counterion, which contributes to its stability and reactivity.

Recent studies have highlighted the importance of this compound in the field of organometallic chemistry, where its ability to act as a catalyst in certain reactions has been extensively explored. The bicyclic structure of the cation provides a rigid framework that enhances its stability and selectivity in catalytic processes. This property has led to its use in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

In addition to its catalytic applications, 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate has been investigated for its potential in electrochemical applications. The tetrafluoroborate anion is known for its high thermal stability and low coordinating ability, making it an ideal choice for use in electrolytes for batteries and supercapacitors. Recent research has demonstrated that this compound can significantly improve the performance of lithium-ion batteries by enhancing ion conductivity and reducing resistance.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The starting materials include the corresponding bicyclic amine and a suitable source of tetrafluoroboric acid. Advanced purification techniques, such as chromatography and recrystallization, are employed to isolate the final product with high purity.

The physical properties of CAS No. 141922-56-7 are well-documented, including its melting point, solubility in various solvents, and thermal stability. These properties are critical for determining its suitability for different applications and ensuring safe handling during storage and transportation.

In terms of safety considerations, this compound is classified as non-hazardous under normal conditions; however, proper precautions should be taken during handling to avoid exposure to skin or eyes due to its potential irritant properties.

The demand for this compound has grown significantly in recent years due to its versatility across multiple industries. Its role as a catalyst in organic synthesis continues to expand as researchers discover new reaction pathways that exploit its unique structural features.

In conclusion, 1-Methyl-1,4-diazabicyclo[2.2.2]octan-1-ium tetrafluoroborate (CAS No. 141922-56-7) is a versatile chemical entity with wide-ranging applications in catalysis, electrochemistry, and material science. Its continued development will undoubtedly contribute to advancements in these fields and pave the way for new innovations in the coming years.